Cas no 1483779-93-6 (2-(Oxolan-2-yl)ethane-1-sulfonamide)

• Product Name: 2-(Oxolan-2-yl)ethane-1-sulfonamide
• CAS No: 1483779-93-6
• MF: C₆H₁₃NO₃S
• MW: 179.237320661545
• MDL: MFCD21128898
• CID: 4601833
• PubChem ID: 65162856
• Update Time: 2025-06-11

2-(Oxolan-2-yl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(oxolan-2-yl)ethane-1-sulfonamide
• 2-(oxolan-2-yl)ethanesulfonamide
• Z1420008617
• 2-(Oxolan-2-yl)ethane-1-sulfonamide

• MDL： MFCD21128898
• Inchi： 1S/C6H13NO3S/c7-11(8,9)5-3-6-2-1-4-10-6/h6H,1-5H2,(H2,7,8,9)
• InChI Key： MEHWJEXEJPYTGS-UHFFFAOYSA-N
• SMILES： S(CCC1CCCO1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: -0.3
• Topological Polar Surface Area: 77.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on 2-(Oxolan-2-yl)ethane-1-sulfonamide

2-(Oxolan-2-yl)ethane-1-sulfonamide: A Comprehensive Overview

The compound with CAS No. 1483779-93-6, commonly referred to as 2-(Oxolan-2-yl)ethane-1-sulfonamide, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in the development of advanced materials, drug delivery systems, and biodegradable polymers.

The sulfonamide functional group in 2-(Oxolan-2-yl)ethane-1-sulfonamide plays a crucial role in its chemical reactivity and stability. This group is known for its ability to form strong hydrogen bonds, making it an ideal component in the synthesis of bioactive molecules. Researchers have explored its potential as a building block for creating novel pharmaceutical agents, particularly in the design of enzyme inhibitors and receptor antagonists.

One of the most promising applications of 2-(Oxolan-2-yl)ethane-1-sulfonamide lies in its use as a precursor for biodegradable polymers. Recent advancements in polymer chemistry have demonstrated that this compound can be polymerized to form materials with excellent mechanical properties and environmental compatibility. These polymers are being considered for use in packaging, agriculture, and biomedical devices, where biodegradability is a critical factor.

In addition to its material science applications, 2-(Oxolan-2-yl)ethane-1-sulfonamide has shown potential in the field of drug delivery. Its ability to form stable complexes with drugs has led to investigations into its use as a carrier molecule for targeted drug delivery systems. This property is particularly valuable in the development of nanomedicine, where precise drug delivery is essential for maximizing therapeutic efficacy while minimizing side effects.

The synthesis of 2-(Oxolan-2-yl)ethane-1-sulfonamide involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Recent studies have focused on optimizing this synthesis pathway to improve yield and reduce production costs. Innovations in catalysis, such as the use of transition metal catalysts, have significantly enhanced the efficiency of this process.

From a toxicological perspective, 2-(Oxolan-2-yl)ethane-1-sulfonamide has been subjected to rigorous safety assessments. Preliminary studies indicate that it exhibits low toxicity in acute exposure scenarios, making it suitable for applications where human contact is likely. Furthermore, its biodegradability ensures that it does not pose long-term environmental risks when used responsibly.

In conclusion, 2-(Oxolan-2-yl)ethane-1-sulfonamide (CAS No. 1483779-93-) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application development, position it as a key player in the future of materials science and pharmaceutical research.